(+-)-Epiboxidine

• IUPAC Name: 5-[(1R,2S,4S)-7-azabicyclo[2.2.1]heptan-2-yl]-3-methyl-1,2-oxazole
• InChI: InChI=1S/C10H14N2O/c1-6-4-10(13-12-6)8-5-7-2-3-9(8)11-7/h4,7-9,11H,2-3,5H2,1H3/t7-,8-,9+/m0/s1
• InChI Key: GEEFPQBPVBFCSD-XHNCKOQMSA-N
• Canonical SMILES: CC1=NOC(=C1)C2CC3CCC2N3
• Isomeric SMILES: CC1=NOC(=C1)[C@H]2C[C@@H]3CC[C@H]2N3
• Molecular Formula: C10H14N2O
• DSSTOX Substance ID: DTXSID20172258
• Molecular Weight: 178.23 g/mol
• CAS No.: 188895-96-7

Description

(-)-Epiboxidine, also known as (-)-Epiboxidine hydrochloride, is an alkaloid compound found in the bark of the Ephedra sinica plant. It is a naturally occurring stimulant that has been used for centuries in traditional Chinese medicine as a tonic to treat a variety of ailments, including asthma, coughs, and colds. In recent years, (-)-Epiboxidine has been studied extensively in the laboratory and has been found to have a wide range of potential applications, ranging from its use as a stimulant to its potential as a therapeutic agent for a variety of diseases.

Scientific Research Applications

• Binding Affinity at nAChRs:

  • The enantiomers of epiboxidine and related analogs were synthesized and tested for their binding affinity at α4β2 and α7 nAChRs. These studies found negligible enantioselectivity at both nAChR subtypes, similar to natural and unnatural epibatidine enantiomers (Dallanoce et al., 2012).

• Nicotinic Activity and Potency Comparison:

  • Epiboxidine was found to be about 10 times less potent than epibatidine and about 17 times more potent than ABT 418 in inhibiting [3H]nicotine binding to α4β2 nicotinic receptors in rat cerebral cortical membranes. It showed similar potency to epibatidine at α3β4(5) nicotinic receptors and was less toxic than epibatidine in mice (Badio et al., 1997).

• Synthesis Approaches:

  • Syntheses of (±)-epibatidine and (±)-epiboxidine have been accomplished using commercial 2-methoxy-3,4-dihydro-2H-pyran, employing an aza-Prins-pinacol rearrangement for constructing the key 7-azabicyclo[2.2.1]heptane skeleton of these targets (Armstrong et al., 2007).

• Potential as Pharmacological Agents:

  • Methyl epiboxidine-N-carboxylate was synthesized and assessed along with other epiboxidine analogs. The study focused on understanding their binding affinity and potential biological activity (Kulu & Ocal, 2011).
  • Novel 4,5-dihydro-3-methylisoxazolyl derivatives, related to epiboxidine, were synthesized and tested for affinity at α4β2 and α7 nAChRs. These derivatives showed a significant drop in affinity compared to epiboxidine, indicating that replacing the 3-methylisoxazole ring with a 4,5-dihydro-3-methylisoxazole nucleus negatively affects affinity at α4β2 receptors (Dallanoce et al., 2009).

Mechanism of Action

Target of Action

Epiboxidine acts as a partial agonist at neural nicotinic acetylcholine receptors . It binds to both the α3β4 and the α4β2 subtypes . These receptors play a crucial role in the transmission of signals in the nervous system.

Mode of Action

As a partial agonist, epiboxidine can bind to its target receptors and mimic the action of the natural ligand, acetylcholine, to a certain extent . This interaction results in the activation of these receptors, leading to changes in the flow of ions across the cell membrane and subsequent signal transmission .

Biochemical Pathways

Given its action on nicotinic acetylcholine receptors, it is likely to influence pathways involving cholinergic neurotransmission .

Result of Action

The activation of nicotinic acetylcholine receptors by epiboxidine can lead to various cellular effects, depending on the specific subtype of receptor and its location in the body . For instance, activation of these receptors in the nervous system can influence neuronal signaling .

Action Environment

The action, efficacy, and stability of epiboxidine can be influenced by various environmental factors. These may include the presence of other substances that can interact with the same receptors, the pH of the environment, and the presence of enzymes that can metabolize the compound .

Future Directions

Despite its decreased potency and toxicity compared to epibatidine, epiboxidine itself is still too toxic to be developed as a drug for use in humans. It is used in scientific research and as a parent compound to derive newer analogues which may be safer and have greater potential for clinical development.

Biochemical Analysis

Biochemical Properties

Epiboxidine plays a significant role in biochemical reactions by interacting with neural nicotinic acetylcholine receptors. It binds to both the α3β4 and the α4β2 subtypes, acting as a partial agonist. This interaction modulates the activity of these receptors, which are involved in neurotransmission. The binding of epiboxidine to these receptors can influence the release of neurotransmitters, thereby affecting neural communication and potentially providing analgesic effects .

Cellular Effects

Epiboxidine has notable effects on various types of cells and cellular processes. It influences cell function by modulating nicotinic acetylcholine receptors, which are critical for cell signaling pathways. The activation of these receptors by epiboxidine can lead to changes in gene expression and cellular metabolism. For instance, the compound’s interaction with α4β2 receptors can affect the release of neurotransmitters, thereby influencing neuronal activity and potentially altering pain perception .

Molecular Mechanism

The molecular mechanism of action of epiboxidine involves its binding interactions with nicotinic acetylcholine receptors. As a partial agonist, epiboxidine binds to the α3β4 and α4β2 subtypes of these receptors, leading to their activation. This activation can result in the modulation of ion channels and subsequent changes in cellular ion flux. Additionally, epiboxidine’s binding to these receptors can influence enzyme activity and gene expression, contributing to its overall biochemical effects .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of epiboxidine can change over time. The stability and degradation of the compound are important factors that influence its long-term effects on cellular function. Studies have shown that epiboxidine can maintain its activity over a certain period, but its effects may diminish as the compound degrades. Long-term exposure to epiboxidine in in vitro or in vivo studies has been observed to impact cellular function, including changes in receptor sensitivity and neurotransmitter release .

Dosage Effects in Animal Models

The effects of epiboxidine vary with different dosages in animal models. At lower doses, epiboxidine can act as an effective analgesic by modulating nicotinic acetylcholine receptors. At higher doses, the compound may exhibit toxic or adverse effects. Threshold effects have been observed, where the analgesic benefits of epiboxidine are maximized at specific dosages, while higher doses can lead to toxicity and negative side effects .

Metabolic Pathways

Epiboxidine is involved in various metabolic pathways, interacting with enzymes and cofactors that influence its activity. The compound’s metabolism can affect its potency and duration of action. Enzymes involved in the metabolism of epiboxidine can modulate its effects on metabolic flux and metabolite levels. Understanding these pathways is crucial for optimizing the therapeutic potential of epiboxidine and minimizing its toxicity .

Transport and Distribution

The transport and distribution of epiboxidine within cells and tissues are critical for its activity. The compound interacts with transporters and binding proteins that facilitate its movement across cellular membranes. These interactions can influence the localization and accumulation of epiboxidine in specific tissues, thereby affecting its overall efficacy and safety. The distribution of epiboxidine within the body is an important factor in determining its therapeutic potential .

Subcellular Localization

Epiboxidine’s subcellular localization plays a significant role in its activity and function. The compound can be directed to specific compartments or organelles within cells through targeting signals or post-translational modifications. This localization can influence the interaction of epiboxidine with its target receptors and other biomolecules, thereby modulating its biochemical effects. Understanding the subcellular distribution of epiboxidine is essential for elucidating its mechanism of action .